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Compound of Interest

Compound Name: G-744

Cat. No.: B607584

Disclaimer: Initial searches for "G-744" did not yield information for a chemical with that
designation. The information provided below is for R-744, the refrigerant identifier for carbon
dioxide (COz2), which is presumed to be the intended substance.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling R-744 (carbon dioxide) in both its gaseous and solid
(dry ice) forms. Adherence to these procedures is vital for ensuring a safe laboratory
environment.

Core Hazards of Carbon Dioxide

Carbon dioxide is a colorless and odorless gas that is heavier than air.[1] The primary hazards
associated with its use are:

» Asphyxiation: At high concentrations, CO:z displaces oxygen in the air, which can lead to
headaches, dizziness, loss of consciousness, and even death.[1][2][3][4] Since it is odorless,
individuals may not be aware of its presence at dangerous levels.[1][2]

e Cryogenic Burns (Frostbite): Solid carbon dioxide, or dry ice, exists at a temperature of
-78.5°C (-109.3°F).[5][6] Direct contact with the skin can cause severe frostbite.[3][5][7][8]

o Over-Pressurization and Explosion: Dry ice sublimes, meaning it turns directly from a solid
into a gas.[5][6][8] If stored in a sealed, airtight container, the resulting pressure buildup can
cause the container to rupture or explode.[5][8]
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Data Presentation: Occupational Exposure Limits for
Carbon Dioxide

The following table summarizes the workplace exposure limits (WELS) for carbon dioxide gas.
[2] These values are critical for assessing the safety of laboratory environments where CO: is

in use.
Time-Weighted Short-Term Immediately
Regulatory Body Average (TWA) - 8 Exposure Limit Dangerous to Life
Hours (STEL) - 15 Minutes  or Health (IDLH)
30,000 ppm (10
OSHA (PEL) 5,000 ppm ) 40,000 ppm
minutes)
NIOSH (REL) 5,000 ppm 30,000 ppm 40,000 ppm
ACGIH (TLV) 5,000 ppm 30,000 ppm Not specified

ppm = parts per million

Experimental Protocols: Safe Handling and Disposal

Strict adherence to the following protocols is mandatory for the safe handling and disposal of
R-744.

Personal Protective Equipment (PPE) Requirements

The selection of appropriate PPE is the first line of defense against the hazards of carbon
dioxide.

o Eye and Face Protection:
o Gaseous CO2z: Wear safety glasses with side shields.

o Solid CO2 (Dry Ice): Wear safety goggles or a full-face shield to protect against flying
particles.[5][8][9]

o Skin and Body Protection:
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o Wear a long-sleeved lab coat to protect your arms.[5][9]

o Ensure legs and feet are covered; closed-toe shoes are mandatory.[9]

e Hand Protection:
o Gaseous COz2: Standard laboratory gloves are typically sufficient.

o Solid CO:z (Dry Ice): Wear loose-fitting, thermally insulated or cryogenic gloves.[5][6][9]
Never handle dry ice with bare hands.[8] Tongs should be used whenever possible to
handle blocks or pellets of dry ice.[8][9]

Operational Plan: Step-by-Step Handling Procedures

» Ventilation is Key: Always handle both gaseous and solid carbon dioxide in a well-ventilated
area to prevent the accumulation of CO2 gas.[3][5][6][9][10] Carbon dioxide is 1.5 times
heavier than air and can accumulate in low-lying areas.[1][2][4]

o Handling Compressed Gas Cylinders:
o Securely fasten all gas cylinders in an upright position.
o Use a compatible pressure-reducing regulator to control the flow of gas.

o After use, close the cylinder valve. When the cylinder is not in use, ensure the valve cap is
in place.

e Handling Solid CO2z (Dry Ice):
o Don the appropriate PPE before handling dry ice.
o Use tongs to handle dry ice whenever feasible.[3][9]

o Never place dry ice on a tiled or solid surface countertop, as the extreme cold can cause
damage.[9]

Disposal Plan
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e Gaseous COz: If necessary, vent small amounts of gas slowly in a well-ventilated area, away
from personnel.

e Solid CO2z (Dry Ice):
o Place the dry ice in a well-ventilated area and allow it to sublimate completely.[5][8]

o Never dispose of dry ice in a sink, toilet, or sewer drain, as the extreme cold can damage
plumbing.[5][8]

o Never dispose of dry ice in a standard trash receptacle or a sealed container.[8]

Mandatory Visualization: Safe Handling Workflow

The following diagram illustrates the logical steps for the safe handling of R-744.
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Caption: A logical workflow for the safe handling of R-744 (Carbon Dioxide).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for R-744 (Carbon
Dioxide)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607584#personal-protective-equipment-for-handling-
g-744]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
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